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Compound of Interest

Compound Name: Trifloxystrobin acid

CAS No.: 252913-85-2

Cat. No.: B3333937

Get Quote

As a Senior Application Scientist overseeing chemical safety and laboratory operations,

managing the lifecycle of agricultural and pharmaceutical compounds requires more than just

following a safety sheet—it demands an understanding of the chemical’s mechanistic behavior

in the environment.

Trifloxystrobin acid (CGA 321113) is the primary, biologically inactive metabolite of the

strobilurin fungicide trifloxystrobin[1]. While it lacks the fungicidal efficacy of its parent

compound, it is highly persistent in soil and exhibits severe chronic toxicity to aquatic

ecosystems[2]. Because of its environmental stability and potential for bioaccumulation,

laboratory disposal and spill management of this compound must be executed with strict

adherence to EPA and international hazardous waste protocols[3].

The following guide provides self-validating, step-by-step operational plans for the containment,

segregation, and disposal of Trifloxystrobin acid.

Physicochemical Profile & Hazard Causality
To design an effective disposal protocol, we must first understand the physicochemical

properties driving the hazard. Trifloxystrobin acid is a stable, white odorless solid[4]. Its low

water solubility and high partition coefficient (Log Kow) mean that if it enters municipal
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wastewater systems, it will not readily dissolve or degrade, but rather partition into organic

matter and bioaccumulate[4]. Consequently, it is strictly regulated under UN3077 for transport

and disposal[5].

Table 1: Quantitative Hazard and Physicochemical Data

Property / Classification Value / Designation Operational Implication

Chemical Name
Trifloxystrobin Acid (CGA

321113)

Primary metabolite; requires

specific LC-MS/MS tracking in

environmental assays.

CAS Registry Number 252913-85-2
Use for accurate waste

manifesting.

Water Solubility ~0.610 mg/L at 25 °C (Parent)

Do not use water as a primary

spill cleanup solvent; it creates

unmanageable slurries.

Log Kow (Partition Coefficient) 4.5 at 25 °C (Parent)

Highly lipophilic; readily

bioaccumulates in aquatic

organisms.

Hazard Classification
Chronic Aquatic Toxicity

(Category 1)

Never flush down laboratory

drains. Must be incinerated.

Transport Designation
UN3077, Class 9, Packing

Group III

Requires specialized labeling

and secondary containment for

transport.

Immediate Spill Response and Containment
Protocol
When a solid spill of Trifloxystrobin acid occurs, the primary operational threat is

aerosolization. Creating dust can lead to inhalation exposure and widespread contamination of

laboratory surfaces, compromising subsequent highly sensitive analytical assays (e.g.,

QuEChERS LC-MS/MS)[6].
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Spill Detected
(Trifloxystrobin Acid)

1. Don PPE
(EN374 Gloves, Goggles)

2. Containment
(Prevent Drain Access)

3. Dry Collection
(Sweep/Shovel, No Dust)

4. Secure in Closed
Waste Container

5. Transfer to Approved
Waste Facility

Click to download full resolution via product page

Workflow for immediate spill containment of Trifloxystrobin acid.

Step-by-Step Spill Methodology:
Isolation & PPE: Immediately restrict access to the spill zone. Don 5, a lab coat, and safety

goggles with side shields[5].

Causality: While not highly acutely toxic to mammals, it is a Category 1 skin sensitizer;

preventing dermal contact is paramount[5].

Source Containment: Place physical barriers (e.g., spill socks) around any nearby laboratory

sinks or floor drains.

Causality: Prevents accidental introduction into municipal water systems, mitigating severe

aquatic toxicity risks[5].
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Dry Mechanical Collection: Using a dedicated anti-static brush and dustpan, carefully sweep

up the solid material. Do not use compressed air or water.

Causality: Anti-static tools prevent the powder from clinging to surfaces or aerosolizing.

Avoiding water prevents the formation of a highly concentrated, toxic aqueous runoff.

Residue Decontamination: Once the bulk powder is removed, wipe the affected surface with

a cloth dampened with a compatible organic solvent (e.g., methanol), followed by a mild

detergent and water wash.

System Validation (Self-Check): Perform a secondary wipe using a clean, dark-colored

microfiber cloth. Inspect the cloth under bright light; the absence of white particulate transfer

confirms successful primary decontamination. Log the spill in the laboratory incident registry.

Routine Laboratory Waste Management Protocol
For laboratories conducting metabolic assays, soil dissipation studies, or residue testing,

routine waste generation of CGA 321113 must be managed through a strict segregation

pipeline to comply with .
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Waste Generation
(Solid/Liquid)

Segregate by State

Solid Waste
(Contaminated PPE/Powder)

Liquid Waste
(Aqueous/Solvent Mixtures)

Labeling: UN3077
Class 9, PG III

Secondary Containment
(< 90 Days, Cool/Dry)

Licensed EPA/RCRA
Disposal Contractor
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Routine laboratory waste segregation and disposal pathway.

Step-by-Step Disposal Methodology:
State-Based Segregation: Strictly separate solid waste (e.g., raw powder, contaminated

pipette tips, PPE) from liquid waste (e.g., HPLC mobile phase effluents containing the

metabolite).

Causality: Segregation prevents heterogeneous matrix formation. Mixed waste streams

complicate commercial incineration processes and drastically increase institutional

disposal costs.

Primary Containment: Store solid waste in high-density polyethylene (HDPE) wide-mouth

jars. Store liquid waste in chemically compatible, shatter-resistant carboys.
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Causality: Trifloxystrobin acid is stable under normal conditions, but ensuring robust

primary containment prevents accidental breaches during transit[5].

Regulatory Labeling: Affix hazardous waste labels immediately upon the first drop/particle of

waste entering the container. The label must explicitly state: "UN3077, Environmentally

hazardous substance, solid, n.o.s. ((E,E)-Trifloxystrobin acid), Class 9, PG III"[5].

Secondary Containment & Storage: Place all sealed primary containers into secondary

containment bins (capable of holding 110% of the largest container's volume) in a cool, dry,

well-ventilated chemical storage room.

System Validation (Self-Check): Conduct a weekly visual audit of the secondary containment

bins. A completely dry, intact bin validates the integrity of the primary containment. Any

chemical odor or liquid presence triggers an immediate repackaging protocol.

Contractor Handoff: Transfer the waste to a licensed EPA/RCRA hazardous waste disposal

contractor for high-temperature incineration. Ensure the chain-of-custody manifest is signed

and archived for a minimum of three years.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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